Cas no 923131-74-2 (4-fluoro-N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide)

• Product Name: 4-fluoro-N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• CAS No: 923131-74-2
• MF: C₂₃H₁₆FNO₃
• MW: 373.376449584961
• CID: 5944173
• PubChem ID: 18568715
• Update Time: 2025-05-22

4-fluoro-N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• 4-fluoro-N-[2-(3-methylphenyl)-4-oxochromen-6-yl]benzamide
• AKOS001955516
• 923131-74-2
• 4-fluoro-N-[2-(3-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide
• 4-fluoro-N-(4-oxo-2-(m-tolyl)-4H-chromen-6-yl)benzamide
• F2211-0112

• Inchi： 1S/C23H16FNO3/c1-14-3-2-4-16(11-14)22-13-20(26)19-12-18(9-10-21(19)28-22)25-23(27)15-5-7-17(24)8-6-15/h2-13H,1H3,(H,25,27)
• InChI Key： AZICUKYBDASKGL-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2OC(C3=CC=CC(C)=C3)=CC(=O)C=2C=1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 373.11142153g/mol
• Monoisotopic Mass: 373.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 4-fluoro-N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide

4-Fluoro-N-(2-(3-methylphenyl)-4-oxo-4H-chromen-6-yl)benzamide (CAS No. 923131-74-2)

The compound 4-fluoro-N-(2-(3-methylphenyl)-4-oxo-4H-chromen-6-yl)benzamide, identified by the CAS registry number 923131-74-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility.

Recent advancements in medicinal chemistry have highlighted the importance of chromen derivatives, such as the chromen moiety present in this compound, in drug discovery. The chromen ring system, characterized by its fused benzene and gamma-pyrone structure, has been shown to exhibit potent antioxidant, anti-inflammatory, and anticancer properties. The substitution pattern of this compound further enhances its functional diversity, making it a valuable substrate for exploring novel therapeutic agents.

The presence of the fluorine atom at the para position of the benzamide group introduces unique electronic and steric effects, which can significantly influence the compound's reactivity and bioavailability. Fluorinated compounds are increasingly being recognized for their role in improving pharmacokinetic profiles, particularly in enhancing solubility and metabolic stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The use of transition metal catalysts, such as palladium complexes, has been reported to facilitate efficient coupling reactions for constructing such complex molecules. Recent studies have emphasized the importance of optimizing reaction conditions to achieve high yields and selectivity in these processes.

From an analytical standpoint, modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture, aiding in the validation of synthetic routes and ensuring product purity.

Applications of this compound extend beyond medicinal chemistry into materials science and agrochemicals. Its chromen framework makes it a potential candidate for developing advanced materials with tailored optical or electronic properties. Additionally, preliminary studies suggest that this compound may exhibit activity against certain enzymes or receptors implicated in neurodegenerative diseases, warranting further investigation.

In conclusion, the compound 4-fluoro-N-(2-(3-methylphenyl)-4-oxo-4H-chromen-6-yl)benzamide (CAS No. 923131-74-2) represents a promising molecule with multifaceted applications across various scientific domains. Continued research into its synthesis, characterization, and biological evaluation will undoubtedly unlock its full potential as a valuable tool in chemical innovation.